Cas no 665-46-3 (Tetraethylammonium fluoride)

Tetraethylammonium fluoride (TEAF) is a quaternary ammonium salt with the chemical formula (C₂H₅)₄N⁺F⁻. It is commonly used as a fluoride source in organic synthesis, particularly in nucleophilic fluorination reactions. TEAF offers advantages such as high solubility in polar organic solvents, making it suitable for homogeneous reaction conditions. Its stability and ease of handling compared to other fluoride reagents, such as hydrogen fluoride or alkali metal fluorides, enhance its utility in laboratory and industrial applications. TEAF is also employed in electrochemical studies and as a phase-transfer catalyst. Careful storage under anhydrous conditions is recommended due to its hygroscopic nature.
Tetraethylammonium fluoride structure
Tetraethylammonium fluoride structure
Product Name:Tetraethylammonium fluoride
CAS No:665-46-3
MF:C8H20FN
MW:149.249505996704
MDL:MFCD00011826
CID:39475
PubChem ID:24888707
Update Time:2025-06-12

Tetraethylammonium fluoride Chemical and Physical Properties

Names and Identifiers

    • Tetraethylammonium fluoride
    • Tetraethylammonium fluoride dihydrate
    • Tetraethylammonium Fluoride Hydrate
    • Tetraethylammonium fluoride trihydrate
    • Ethanaminium,N,N,N-triethyl-,fluoride
    • fluorure de tetraethylammonium
    • N,N,N-TRIETHYL-ETHANAMINIUFLUORIDE
    • tetraethylammmonium fluoride
    • Tetraethylazanium fluoride
    • Ammonium,tetraethyl-, fluoride (8CI)
    • Ethanaminium, N,N,N-triethyl-, fluoride (9CI)
    • Tetraethylammonium fluoride (6CI,7CI)
    • QSUJAUYJBJRLKV-UHFFFAOYSA-M
    • Methyl trioctyl ammonium fluoride
    • tetraethylazanium;fluoride
    • NS00079509
    • AKOS015918176
    • SY033596
    • HY-Y0415
    • FT-0654679
    • MFCD00011826
    • DTXSID40883253
    • 665-46-3
    • A835487
    • SCHEMBL10887
    • Ethanaminium, N,N,N-triethyl-, fluoride
    • C8H20FN
    • T0838
    • TETRAETHYL AMMONIUM FLUORIDE
    • Et4NF
    • EINECS 211-559-7
    • DS-4348
    • Ethanaminium, N,N,N-triethyl-, fluoride (1:1)
    • CS-0015131
    • tetraethylammoniumfluoride
    • DTXCID001022798
    • Ethanaminium, N,N,Ntriethyl, fluoride
    • DB-050350
    • MDL： MFCD00011826
    • Inchi： 1S/C8H20N.FH/c1-5-9(6-2,7-3)8-4;/h5-8H2,1-4H3;1H/q+1;/p-1
    • InChI Key： QSUJAUYJBJRLKV-UHFFFAOYSA-M
    • SMILES： [F-].[N+](CC)(CC)(CC)CC

Computed Properties

  • Exact Mass: 185.17900
  • Monoisotopic Mass: 149.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 47.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: White or off white crystalline powder
  • PSA: 18.46000
  • LogP: -1.24180
  • Solubility: Not determined
  • Sensitiveness: Sensitive to humidity

Tetraethylammonium fluoride Security Information

Tetraethylammonium fluoride Customs Data

  • HS CODE：2923900090
  • Customs Data：

    China Customs Code:

    2923900090

    Overview:

    2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Tetraethylammonium fluoride Pricemore >>

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Apollo Scientific
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Tetraethylammonium fluoride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:665-46-3)四乙基氟化铵水合物
Order Number:LE27032197
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:02
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:665-46-3)四乙基氟化铵水合物
LE27032197
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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